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Compound of Interest

Compound Name: Ile-Val

Cat. No.: B1672249 Get Quote

A comprehensive examination of the dipeptide Isoleucyl-Valine (Ile-Val) in comparison to its

constituent amino acids, Isoleucine (Ile) and Valine (Val), reveals distinct physicochemical

properties, biological activities, and metabolic fates that are critical for researchers, scientists,

and professionals in drug development. While both isoleucine and valine are essential

branched-chain amino acids (BCAAs) vital for numerous physiological processes, their

combination into a dipeptide introduces unique characteristics.

Physicochemical Properties
The physicochemical properties of Ile-Val, Isoleucine, and Valine are fundamental to their

biological function and behavior in aqueous solutions. These properties influence their

absorption, distribution, and interaction with cellular components.

Property Ile-Val Isoleucine (Ile) Valine (Val)

Molecular Formula C11H22N2O3[1] C6H13NO2[2] C5H11NO2[3][4]

Molecular Weight (

g/mol )
230.304[5] 131.17 117.15

Water Solubility 9.89 g/L[5] 41.2 g/L (at 25°C) 88.5 g/L (at 25°C)

logP -1.1 to -1.2[5] -1.72 -2.26

pKa (Strongest Acidic) 4.06[5] 2.36 2.32

pKa (Strongest Basic) 8.51[5] 9.60 9.62
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Note: logP is a measure of lipophilicity. A lower logP value indicates higher hydrophilicity.

Biological Activities and Functions
Isoleucine and Valine, as essential amino acids, must be obtained through diet and are crucial

for protein synthesis, muscle metabolism, and energy production.[3] The dipeptide Ile-Val, as

an incomplete breakdown product of protein digestion or catabolism, can also exhibit biological

activity.[6]

Isoleucine (Ile):

Involved in muscle metabolism and immune function.[7]

Essential for the production of hemoglobin.[8]

Helps regulate energy and blood sugar levels.[7][8]

Plays a role in the detoxification of nitrogenous waste.[8]

Valine (Val):

Promotes muscle growth and tissue regeneration.[3][7]

Serves as a source of energy.[3][7]

Supports immune function.[3]

Involved in cognitive function through the production of neurotransmitters.[3]

Ile-Val Dipeptide:

Dipeptides can have physiological or cell-signaling effects.[6]

Some dipeptides are known to possess antimicrobial and anti-inflammatory properties.[9]

Specific biological activities of Ile-Val are less extensively documented compared to its

constituent amino acids, but it is recognized as a metabolite.[1]
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A study on the comparative effects of leucine, isoleucine, and valine on postprandial blood

glucose in healthy men revealed that isoleucine and leucine lowered peak plasma glucose,

while valine did not show a significant effect, possibly due to its stimulation of glucagon.[10][11]

Metabolic Pathways
The metabolic pathways of isoleucine and valine are well-characterized. As branched-chain

amino acids, their catabolism begins in the muscle tissue and the final products can be utilized

for energy production or synthesis of other molecules.[12]

Isoleucine and Valine Catabolism: The initial steps for the breakdown of isoleucine and valine

are shared and involve two key enzymes:

Branched-chain aminotransferase (BCAT): This enzyme transfers the amino group to α-

ketoglutarate, producing glutamate and the respective α-keto acids.

Branched-chain α-keto acid dehydrogenase (BCKD) complex: This complex catalyzes the

oxidative decarboxylation of the α-keto acids.[12]

Following these initial steps, the pathways diverge:

Isoleucine is catabolized to acetyl-CoA and propionyl-CoA, making it both ketogenic and

glucogenic.[12]

Valine is broken down into propionyl-CoA, which can then be converted to succinyl-CoA,

classifying it as a glucogenic amino acid.[12]

The dipeptide Ile-Val is likely hydrolyzed into its constituent amino acids, isoleucine and valine,

by peptidases before entering their respective catabolic pathways.

Experimental Protocols
1. Solubility Assay:

Objective: To determine the solubility of Ile-Val, Isoleucine, and Valine in water.

Method: An excess amount of the compound is added to a known volume of distilled water in

a sealed container. The mixture is agitated at a constant temperature (e.g., 25°C) until
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equilibrium is reached. The saturated solution is then filtered, and the concentration of the

dissolved compound is determined using a suitable analytical method, such as High-

Performance Liquid Chromatography (HPLC) or by gravimetric analysis after evaporating the

solvent.

2. In Vivo Study on Glucoregulatory Effects:

Objective: To compare the effects of Ile-Val, Isoleucine, and Valine on postprandial plasma

glucose levels.

Methodology (based on a similar study[10]):

Subjects: Healthy human volunteers.

Procedure: In a randomized, double-blind, crossover design, subjects receive an oral dose

of either Ile-Val, Isoleucine, Valine, or a placebo, followed by a standard mixed-nutrient

meal.

Measurements: Blood samples are collected at baseline and at regular intervals post-meal

to measure plasma glucose, insulin, C-peptide, and glucagon concentrations.

Data Analysis: The area under the curve (AUC) for glucose and hormone responses is

calculated and compared between the different treatment groups.

Visualizations
Below are diagrams illustrating key pathways and workflows relevant to the comparative study

of Ile-Val and its constituent amino acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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